Cas no 64574-28-3 (2-Naphthalenamine, 1,8-dinitro-)

• Product Name: 2-Naphthalenamine, 1,8-dinitro-
• CAS No: 64574-28-3
• MF: C₁₀H₇N₃O₄
• MW: 233.180281877518
• CID: 422700
• PubChem ID: 12367773
• Update Time: 2025-04-19

2-Naphthalenamine, 1,8-dinitro- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenamine, 1,8-dinitro-
• 1,8-dinitronaphthalen-2-amine
• SCHEMBL8691502
• 64574-28-3
• DTXSID90494636

• Inchi： 1S/C10H7N3O4/c11-7-5-4-6-2-1-3-8(12(14)15)9(6)10(7)13(16)17/h1-5H,11H2
• InChI Key： FBIPALUREOLRHN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CC=C2C=CC=C(C2=1)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 233.04371
• Monoisotopic Mass: 233.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 112.3